Cas no 17322-03-1 (4-tert-Butylpyrimidin-2-ol)
4-tert-Butylpyrimidin-2-ol is a substituted pyrimidine derivative characterized by the presence of a tert-butyl group at the 4-position and a hydroxyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered tert-butyl group enhances stability and influences reactivity, making it valuable for selective functionalization. The hydroxyl group provides a site for further derivatization, enabling the synthesis of more complex heterocyclic structures. The compound's well-defined structure and consistent purity make it suitable for research and industrial applications requiring precise molecular modifications.
4-tert-Butylpyrimidin-2-ol structure
Product Name:4-tert-Butylpyrimidin-2-ol
CAS No:17322-03-1
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD01646224
CID:1082632
PubChem ID:817748
Update Time:2025-05-28
4-tert-Butylpyrimidin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-Butylpyrimidin-2-ol
- 6-tert-butyl-1H-pyrimidin-2-one
- 17322-03-1
- SCHEMBL1660907
- SB57121
- Z2211231227
- EN300-222227
- SCHEMBL11930613
- CHEMBL3251583
- AKOS006276476
- pyrimidine, 4-t-butyl-2-hydroxy-
- DB-064900
-
- MDL: MFCD01646224
- Inchi: 1S/C8H12N2O/c1-8(2,3)6-4-5-9-7(11)10-6/h4-5H,1-3H3,(H,9,10,11)
- InChI Key: IQBJNNLJWKHORW-UHFFFAOYSA-N
- SMILES: O=C1N=CC=C(C(C)(C)C)N1
Computed Properties
- Exact Mass: 152.094963011g/mol
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 41.5Ų
4-tert-Butylpyrimidin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B490783-10mg |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B490783-50mg |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B490783-100mg |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM371863-1g |
4-tert-Butylpyrimidin-2-ol |
17322-03-1 | 95%+ | 1g |
$697 | 2023-02-02 | |
| Enamine | EN300-222227-0.05g |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 95% | 0.05g |
$166.0 | 2023-09-16 | |
| Enamine | EN300-222227-0.1g |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 95% | 0.1g |
$248.0 | 2023-09-16 | |
| Enamine | EN300-222227-0.25g |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 95% | 0.25g |
$353.0 | 2023-09-16 | |
| Enamine | EN300-222227-0.5g |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 95% | 0.5g |
$557.0 | 2023-09-16 | |
| Enamine | EN300-222227-1.0g |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 95% | 1g |
$714.0 | 2023-05-24 | |
| Enamine | EN300-222227-2.5g |
4-tert-butylpyrimidin-2-ol |
17322-03-1 | 95% | 2.5g |
$1399.0 | 2023-09-16 |
4-tert-Butylpyrimidin-2-ol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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